Cas no 500209-87-0 (Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester)

Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester structure
500209-87-0 structure
Product Name:Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester
CAS No:500209-87-0
MF:C14H12FNO3
MW:261.248387336731
CID:1549199
PubChem ID:4961569
Update Time:2025-04-21

Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-methoxyphenyl)-, 4-fluorophenyl ester
    • (4-fluorophenyl) N-(4-methoxyphenyl)carbamate
    • DTXSID50406912
    • 500209-87-0
    • Inchi: 1S/C14H12FNO3/c1-18-12-8-4-11(5-9-12)16-14(17)19-13-6-2-10(15)3-7-13/h2-9H,1H3,(H,16,17)
    • InChI Key: NSYSWVWCVYNRNC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC(NC1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 261.08016
  • Monoisotopic Mass: 261.08012141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56
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